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Compound of Interest

Compound Name: Osmium(III) chloride hydrate

Cat. No.: B084722 Get Quote

An In-depth Technical Guide on the Properties and Hazards of CAS number 14996-60-2

Audience: Researchers, Scientists, and Chemical Professionals

Disclaimer: The following information pertains to CAS number 14996-60-2, which is identified

as Osmium(III) chloride hydrate. This is an inorganic compound and should not be confused

with biologically active organic molecules. The data presented here focuses on its chemical

properties and associated hazards.

Chemical and Physical Properties
Osmium(III) chloride hydrate is an inorganic compound with the chemical formula

OsCl₃·xH₂O[1]. It is primarily utilized in research and industrial applications, particularly in

catalysis and as a precursor for the synthesis of other osmium-containing compounds[2][3][4].

This compound typically appears as a dark-colored solid, often with a crystalline structure, and

is soluble in water[2].

Table 1: Physical and Chemical Properties of Osmium(III) Chloride Hydrate
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Property Value References

CAS Number 14996-60-2 [1][2][3][5][6][7][8][9][10]

Molecular Formula OsCl₃·xH₂O [1][4][5][6]

Molecular Weight
296.59 g/mol (anhydrous

basis)
[1][5][6]

Appearance
Dark red to black powder or

crystals
[10][11]

Melting Point 500 °C [10][12]

Solubility Soluble in water [2]

Stability

Stable under recommended

temperatures and pressures.

Sensitive to moisture and air.

[2][5]

Hazards and Safety Information
Osmium(III) chloride hydrate is classified as a hazardous substance and requires careful

handling. It is toxic if swallowed, in contact with skin, or if inhaled[11]. The compound causes

skin irritation and serious eye irritation[1][5]. It may also cause respiratory irritation[1][5]. Due to

the toxicity of osmium compounds, appropriate safety measures should always be taken when

handling this substance[2].

Table 2: Hazard Identification and Safety Precautions
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Hazard Category GHS Classification
Precautionary
Statements

References

Acute Toxicity (Oral) Acute Tox. 3

P301 + P310: IF

SWALLOWED:

Immediately call a

POISON CENTER or

doctor/physician.

[1][13]

Acute Toxicity

(Dermal)
Acute Tox. 3

P302 + P352 + P312:

IF ON SKIN: Wash

with plenty of soap

and water. Call a

POISON CENTER or

doctor/physician if you

feel unwell.

[1][13]

Acute Toxicity

(Inhalation)
Acute Tox. 3

P304 + P340 + P311:

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing. Call a

POISON CENTER or

doctor/physician.

[1][13]

Skin

Corrosion/Irritation
Skin Irrit. 2

P264: Wash skin

thoroughly after

handling.

[1]

Serious Eye

Damage/Irritation
Eye Irrit. 2

P305 + P351 + P338:

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1][13]

Specific target organ

toxicity

STOT SE 3 P261: Avoid breathing

dust/fume/gas/mist/va

[1]
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pors/spray.

Incompatible Materials: Strong oxidizing agents and finely powdered metals[5][11].

Hazardous Decomposition Products: Under fire conditions, it may decompose to produce

hydrogen chloride and osmium oxides[5].

Experimental Protocols
Due to the nature of this compound as a chemical reagent and catalyst precursor, detailed

experimental protocols for its use are highly specific to the intended application. Below is a

generalized workflow for handling and use in a laboratory setting.
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Preparation

Handling

Reaction/Application

Cleanup and Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, N95 Dust Mask)

Work in a well-ventilated area
(Fume Hood)

Weigh the required amount of
Osmium(III) chloride hydrate

Proceed with caution

Transfer to a suitable reaction vessel

Introduce solvents and other reagents
as per specific protocol

Monitor the reaction

Quench the reaction (if applicable)

Dispose of waste in a designated
hazardous waste container

Decontaminate work surfaces and equipment

Click to download full resolution via product page

Caption: General laboratory workflow for handling Osmium(III) chloride hydrate.
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Biological Activity and Signaling Pathways
There is no substantial evidence in the provided search results to suggest that Osmium(III)
chloride hydrate has specific biological activities or engages in signaling pathways in the

manner of a therapeutic drug candidate. Its primary applications are in chemistry and materials

science[2][3][4]. The toxicity of osmium compounds, in general, is a significant concern, and

they are not typically investigated for therapeutic purposes in this form[2].

Synthesis
Osmium(III) chloride hydrate is a commercially available chemical. The synthesis of this and

other inorganic salts is typically carried out by specialized chemical manufacturers.

Conclusion
CAS number 14996-60-2, Osmium(III) chloride hydrate, is a valuable precursor and catalyst

in various chemical syntheses. However, it is a toxic inorganic compound that must be handled

with stringent safety precautions. The information available does not support its use or

investigation in the context of drug development or as a modulator of biological signaling

pathways. Researchers and scientists should be aware of its hazardous nature and handle it

according to established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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